Cas no 52222-35-2 (Benzoic acid, 3-amino-, octyl ester)

• Product Name: Benzoic acid, 3-amino-, octyl ester
• CAS No: 52222-35-2
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 360137
• PubChem ID: 12250026
• Update Time: 2025-04-19

Benzoic acid, 3-amino-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-, octyl ester
• octyl 3-aminobenzoate
• DTXSID50482377
• SCHEMBL6332448
• AKOS012754265
• 52222-35-2

• Inchi： 1S/C15H23NO2/c1-2-3-4-5-6-7-11-18-15(17)13-9-8-10-14(16)12-13/h8-10,12H,2-7,11,16H2,1H3
• InChI Key： RAXSNRAVDGVYCR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)N)=O)CCCCCCCC

Computed Properties

• Exact Mass: 249.17299
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters